Cas no 2228497-16-1 (4-2-(pyrrolidin-1-yl)phenylbutan-2-ol)

• Product Name: 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol
• CAS No: 2228497-16-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6000171
• PubChem ID: 165780313
• Update Time: 2025-05-24

4-2-(pyrrolidin-1-yl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol
• 2228497-16-1
• EN300-1758887
• 4-[2-(pyrrolidin-1-yl)phenyl]butan-2-ol

• Inchi： 1S/C14H21NO/c1-12(16)8-9-13-6-2-3-7-14(13)15-10-4-5-11-15/h2-3,6-7,12,16H,4-5,8-11H2,1H3
• InChI Key： DHTNMNMMGLHAQR-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol

Chemical Profile of 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol (CAS No: 2228497-16-1)

4-2-(pyrrolidin-1-yl)phenylbutan-2-ol, identified by the CAS number 2228497-16-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a butan-2-ol side chain linked to a phenyl ring substituted with a pyrrolidinyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of heterocyclic and aromatic components suggests a multifaceted role in drug design and development.

The pyrrolidin-1-yl substituent in the molecular structure imparts a specific conformational flexibility, which is often exploited in the design of bioactive molecules. Pyrrolidine derivatives are well-known for their presence in numerous pharmacologically active agents, contributing to properties such as solubility, metabolic stability, and binding affinity. In the context of 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol, this feature may enhance its interaction with biological targets, making it a promising candidate for further investigation.

The phenylbutan-2-ol backbone provides an additional layer of structural diversity, allowing for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties. This segment is reminiscent of several known drugs that exhibit therapeutic effects in various disease states. The combination of these structural elements makes 4-2-(pyrrolidin-1-yl)phenylbutan-2-ol a compound of interest for researchers exploring novel therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between such compounds and biological targets. Studies have shown that molecules with similar structural motifs can exhibit potent activity against enzymes and receptors involved in critical biological pathways. The 4-(pyrrolidin-1-yl)phenylbutan-2-ol scaffold may therefore be leveraged to develop inhibitors or modulators for applications in oncology, neurology, and inflammatory diseases.

In particular, the pyrrolidinyl group has been implicated in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate due to their lack of well-defined binding pockets. The flexibility provided by the pyrrolidine ring allows for optimal positioning within the PPI interface, potentially leading to high-affinity binding. This concept has been validated by several recent studies where pyrrolidine-based inhibitors have demonstrated efficacy in preclinical models.

The phenylbutan-2-ol moiety may contribute to the compound's solubility and membrane permeability, factors that are crucial for oral bioavailability. Additionally, the presence of both aromatic and aliphatic components can influence metabolic stability, a key consideration in drug development. By optimizing these structural features, chemists can enhance the pharmacological profile of 4-(pyrrolidin(1)-yI)phenyIbutan(2)-01 (CAS No: 2228497161).

Current research is focused on synthesizing derivatives of this compound to explore its potential as a lead molecule for drug discovery. Modifications such as varying substituents on the pyrrolidine ring or introducing additional functional groups on the phenyl ring can provide insights into structureactivity relationships (SAR). Such studies are essential for identifying optimal analogs with improved potency, selectivity, and pharmacokinetic properties.

The integration of high-throughput screening (HTS) technologies with traditional synthetic chemistry has accelerated the process of identifying promising candidates like 4-(pyrrolidin(1)-yI)phenyIbutan(2)-01. HTS allows for rapid evaluation of large libraries of compounds against biological targets, enabling researchers to pinpoint molecules with desirable activities. When combined with computational methods such as molecular docking and virtual screening, this approach significantly narrows down the selection process.

Furthermore, advances in biocatalysis and green chemistry have opened new avenues for synthesizing complex molecules like 4-(pyrrolidin(1)-yI)phenyIbutan(2)-01 efficiently and sustainably. Enzyme-mediated reactions can provide high selectivity and yield under mild conditions, reducing the environmental impact associated with traditional synthetic routes. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of 4-(pyrrolidin(1)-yI)phenyIbutan(2)-01 extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying fundamental biological processes and developing probes for mechanistic investigations. For instance, fluorescent derivatives of this compound could serve as reporters for tracking dynamic events within cells or tissues.

In conclusion,4-(pyrrolidin(1)-yI)phenyIbutan(2)-01 (CAS No: 2228497161) represents a fascinating compound with significant potential in pharmaceutical research. Its combination of structural elements suggests multifaceted biological activities, making it a promising candidate for further exploration. As our understanding of molecular interactions continues to evolve,4-(pyrролидин(1)-йИ)фенилбутан(2)-ол will likely play an important role in shaping future drug discovery efforts across multiple therapeutic domains.